Cas no 2227799-96-2 ((3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid)

(3R)-3-Hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid is a chiral hydroxy acid derivative featuring a pyridine core with a methoxycarbonyl substituent. Its stereospecific (R)-configuration at the hydroxy-bearing carbon enhances its utility in asymmetric synthesis and pharmaceutical intermediates. The compound’s structural features, including the carboxylic acid and ester functional groups, provide versatility for further derivatization or conjugation. Its pyridine moiety contributes to potential coordination properties, making it relevant in catalyst design or metal-organic frameworks. The product is typically characterized by high purity and stability under standard conditions, ensuring reproducibility in research and industrial applications. Suitable for use in medicinal chemistry and fine chemical synthesis, it offers a precise building block for complex molecular architectures.
(3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid structure
2227799-96-2 structure
Product Name:(3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid
CAS No:2227799-96-2
MF:C10H11NO5
MW:225.198043107986
CID:5946928
PubChem ID:165705082
Update Time:2025-06-08

(3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid
    • (3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
    • EN300-1751287
    • 2227799-96-2
    • Inchi: 1S/C10H11NO5/c1-16-10(15)6-2-3-7(11-5-6)8(12)4-9(13)14/h2-3,5,8,12H,4H2,1H3,(H,13,14)/t8-/m1/s1
    • InChI Key: GGTRURJQVJURLV-MRVPVSSYSA-N
    • SMILES: O[C@H](CC(=O)O)C1C=CC(C(=O)OC)=CN=1

Computed Properties

  • Exact Mass: 225.06372245g/mol
  • Monoisotopic Mass: 225.06372245g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 96.7Ų

(3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1751287-0.05g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
0.05g
$1584.0 2023-09-20
Enamine
EN300-1751287-0.1g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
0.1g
$1660.0 2023-09-20
Enamine
EN300-1751287-0.25g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
0.25g
$1735.0 2023-09-20
Enamine
EN300-1751287-0.5g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
0.5g
$1811.0 2023-09-20
Enamine
EN300-1751287-1.0g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
1g
$1887.0 2023-06-03
Enamine
EN300-1751287-2.5g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
2.5g
$3696.0 2023-09-20
Enamine
EN300-1751287-5.0g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
5g
$5470.0 2023-06-03
Enamine
EN300-1751287-10.0g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
10g
$8110.0 2023-06-03
Enamine
EN300-1751287-1g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
1g
$1887.0 2023-09-20
Enamine
EN300-1751287-5g
(3R)-3-hydroxy-3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
2227799-96-2
5g
$5470.0 2023-09-20

(3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid Related Literature

Additional information on (3R)-3-hydroxy-3-5-(methoxycarbonyl)pyridin-2-ylpropanoic acid

(3R)-3-Hydroxy-3-(5-(Methoxycarbonyl)Pyridin-2-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2227799-96-2, commonly referred to as (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxypropanoic acid moiety and a pyridine ring substituted with a methoxycarbonyl group. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of inflammation and neurodegenerative diseases. Researchers have demonstrated that (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid exhibits potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be a promising lead for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, this compound has also shown potential in modulating neuroprotective pathways. Preclinical studies indicate that it may protect against oxidative stress and neuronal damage, making it a candidate for therapies targeting conditions such as Parkinson's disease and Alzheimer's disease. The presence of the methoxycarbonyl group on the pyridine ring is believed to enhance the compound's bioavailability and stability, which are critical factors for its therapeutic potential.

The synthesis of (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid involves a multi-step process that combines principles from stereochemistry and organic synthesis. Key steps include the formation of the pyridine ring, introduction of the methoxycarbonyl substituent, and stereoselective synthesis of the hydroxypropanoic acid moiety. Researchers have optimized these steps to achieve high yields and excellent enantiomeric excess, ensuring the scalability of the synthesis for potential large-scale production.

From an analytical standpoint, this compound has been extensively characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its molecular structure, conformational flexibility, and intermolecular interactions. For instance, X-ray crystallography has revealed that the compound adopts a specific conformation that facilitates its binding to target proteins, which is essential for its biological activity.

Looking ahead, ongoing research is focused on exploring the therapeutic applications of (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical trials. Additionally, computational modeling studies are being conducted to identify potential drug delivery systems that can enhance its pharmacokinetic profile.

In conclusion, (3R)-3-hydroxy-3-(5-(methoxycarbonyl)pyridin-2-yl)propanoic acid represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents. With its unique chemical properties and promising biological activity, this compound continues to be a focal point in both academic research and industrial drug development.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.